Cas no 1017338-49-6 (3,6-Dimethyl-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 3,6-Dimethyl-1,2,3,4-tetrahydroisoquinoline
• CAS No: 1017338-49-6
• MF: C₁₁H₁₅N
• MW: 161.243502855301
• MDL: MFCD09886727
• CID: 5617873
• PubChem ID: 24257344
• Update Time: 2025-06-08

3,6-Dimethyl-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 3,6-dimethyl-1,2,3,4-tetrahydroisoquinoline
• starbld0008346
• SCHEMBL19406883
• EN300-3015905
• AKOS013709066
• 1017338-49-6
• 3,6-Dimethyl-1,2,3,4-tetrahydroisoquinoline

• MDL： MFCD09886727
• Inchi： 1S/C11H15N/c1-8-3-4-10-7-12-9(2)6-11(10)5-8/h3-5,9,12H,6-7H2,1-2H3
• InChI Key： ALLPRVVGAJZNQT-UHFFFAOYSA-N
• SMILES： N1CC2C=CC(C)=CC=2CC1C

Computed Properties

• Exact Mass: 161.120449483g/mol
• Monoisotopic Mass: 161.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12Ų

Additional information on 3,6-Dimethyl-1,2,3,4-tetrahydroisoquinoline

Research Brief on 3,6-Dimethyl-1,2,3,4-tetrahydroisoquinoline (CAS: 1017338-49-6): Recent Advances and Applications

3,6-Dimethyl-1,2,3,4-tetrahydroisoquinoline (CAS: 1017338-49-6) is a tetrahydroisoquinoline derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its pharmacological properties, synthetic pathways, and mechanisms of action, positioning it as a promising candidate for drug development. This research brief consolidates the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.

One of the key areas of interest for 3,6-Dimethyl-1,2,3,4-tetrahydroisoquinoline is its role as a precursor or intermediate in the synthesis of bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry highlighted its utility in the development of novel dopamine receptor modulators. The study demonstrated that the compound's structural framework allows for efficient derivatization, enabling the creation of ligands with high affinity and selectivity for dopamine D2 and D3 receptors. These findings suggest potential applications in treating neurological disorders such as Parkinson's disease and schizophrenia.

In addition to its neurological applications, recent research has investigated the anticancer properties of 3,6-Dimethyl-1,2,3,4-tetrahydroisoquinoline. A 2022 paper in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent inhibitory effects against certain cancer cell lines, particularly those associated with breast and lung cancers. The study attributed these effects to the compound's ability to interfere with cell cycle progression and induce apoptosis. Further mechanistic studies are underway to elucidate the precise molecular targets involved.

The synthetic accessibility of 3,6-Dimethyl-1,2,3,4-tetrahydroisoquinoline has also been a focus of recent investigations. A 2023 study in Organic Letters described a novel, high-yield synthetic route utilizing catalytic asymmetric hydrogenation. This method not only improves the efficiency of production but also enhances the enantiomeric purity of the compound, which is critical for its application in chiral drug development. The study's authors emphasized the scalability of this approach, making it suitable for industrial-scale manufacturing.

Despite these advancements, challenges remain in the clinical translation of 3,6-Dimethyl-1,2,3,4-tetrahydroisoquinoline-based therapeutics. Pharmacokinetic studies have indicated that the compound exhibits moderate bioavailability, necessitating further optimization of its formulation. Additionally, while preclinical data are promising, rigorous clinical trials are required to validate its safety and efficacy in humans. Ongoing research aims to address these gaps, with several collaborative efforts between academia and industry underway.

In conclusion, 3,6-Dimethyl-1,2,3,4-tetrahydroisoquinoline (CAS: 1017338-49-6) represents a versatile scaffold with broad potential in drug discovery. Its applications span neurological and oncological therapeutics, supported by robust synthetic methodologies. As research progresses, this compound is poised to play a pivotal role in the development of next-generation pharmaceuticals. Future studies should focus on overcoming existing limitations and exploring its full therapeutic spectrum.